Cas no 88389-96-2 (1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1))

• Product name: 1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1)
• CAS No: 88389-96-2
• MF: C₈H₄CL₂O₄^.NA
• MW: 257.00300
• CID: 709436
• PubChem ID: 23675490

1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1)
• 4,5-DICHLOROPHTHALIC ACID MONOSODIUM SALT
• Sodium 2-carboxy-4,5-dichlorobenzoate
• SCHEMBL9625563
• 88389-96-2

• Inchi： InChI=1S/C8H4Cl2O4.Na/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10;/h1-2H,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key： DSGYKFHTOCXJAB-UHFFFAOYSA-M
• SMILES： C1=C(C(=CC(=C1Cl)Cl)C(=O)[O-])C(=O)O.[Na+]

Computed Properties

• Exact Mass: 255.93100
• Monoisotopic Mass: 255.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• PSA: 77.43000
• LogP: 1.05510